Cas no 82425-09-0 (5-Isothiazolecarboxylicacid, 4-bromo-3-[3-(trifluoromethyl)phenyl]-)

• Product name: 5-Isothiazolecarboxylicacid, 4-bromo-3-[3-(trifluoromethyl)phenyl]-
• CAS No: 82425-09-0
• MF: C₁₁H₅BrF₃NO₂S
• MW: 352.127111196518
• CID: 726645
• PubChem ID: 3067926

5-Isothiazolecarboxylicacid, 4-bromo-3-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolecarboxylicacid, 4-bromo-3-[3-(trifluoromethyl)phenyl]-
• 4-Bromo-3-(3-(trifluoromethyl)phenyl)-5-isothiazolecarboxylic acid
• 4-bromo-3-[3-(trifluoromethyl)phenyl]-1,2-thiazole-5-carboxylic acid
• 5-Isothiazolecarboxylic acid, 4-bromo-3-(3-(trifluoromethyl)phenyl)-
• ZDWRBPHIVFKMPL-UHFFFAOYSA-N
• 82425-09-0
• SCHEMBL11002573
• DTXSID00231736

• Inchi： InChI=1S/C11H5BrF3NO2S/c12-7-8(16-19-9(7)10(17)18)5-2-1-3-6(4-5)11(13,14)15/h1-4H,(H,17,18)
• InChI Key： ZDWRBPHIVFKMPL-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)C(F)(F)F)C2=NSC(=C2Br)C(=O)O

Computed Properties

• Exact Mass: 350.918
• Monoisotopic Mass: 350.918
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4Ų
• XLogP3: 4.1

Experimental Properties

• Density: 1.763
• Boiling Point: 336.4°C at 760 mmHg
• Flash Point: 157.3°C
• Refractive Index: 1.585